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Abstract
Tetranor-12(R)-hydroxyeicosatetraenoic acid (tetranor-12(R)-HETE) is recognized as a

metabolite of 12(R)-HETE, formed through the process of β-oxidation.[1] While the specific

biological functions of tetranor-12(R)-HETE remain largely uncharacterized, understanding its

role necessitates a thorough examination of its metabolic precursor, 12(R)-HETE. This guide

provides an in-depth overview of the known functions, signaling pathways, and experimental

methodologies related to 12(R)-HETE and its stereoisomer 12(S)-HETE, thereby offering a

foundational context for future investigations into tetranor-12(R)-HETE.

Introduction to Tetranor-12(R)-HETE
Tetranor-12(R)-HETE is a polyunsaturated fatty acid and a long-chain fatty acid.[2] It is

structurally defined as 8R-hydroxy-4Z,6E,10Z-hexadecatrienoic acid.[1] The primary

established role of this compound is as a product of the metabolic breakdown of 12(R)-HETE.

[1]
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Biosynthesis of Tetranor-12(R)-HETE
The formation of tetranor-12(R)-HETE is a multi-step process originating from arachidonic

acid.

Formation of 12(R)-HETE: Arachidonic acid is metabolized by cytochrome P450 enzymes or

12R-lipoxygenase (12R-LO) to produce 12(R)-hydroperoxyeicosatetraenoic acid (12R-

HpETE).[3]

Reduction to 12(R)-HETE: 12R-HpETE is then reduced to 12(R)-HETE by glutathione

peroxidases (GPX1, GPX2, and GPX4).

β-Oxidation to Tetranor-12(R)-HETE: Finally, 12(R)-HETE undergoes β-oxidation to form

tetranor-12(R)-HETE.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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